3-ethoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide

• IUPAC Name: 3-ethoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C17H16N2O2S/c1-3-21-13-6-4-5-12(10-13)16(20)19-17-18-14-8-7-11(2)9-15(14)22-17/h4-10H,3H2,1-2H3,(H,18,19,20)
• InChI Key: WHDRQPDMPCZGAI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)C
• Molecular Formula: C17H16N2O2S
• Molecular Weight: 312.4 g/mol

Description

3-ethoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide is a chemical compound that is widely used in scientific research applications. It is a benzamide derivative that has been shown to have a variety of biochemical and physiological effects. In We will also discuss the scientific research application of this compound and list future directions for its use.

Mechanism of Action

The mechanism of action of 3-ethoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide involves the binding of the compound to a specific protein target. This binding inhibits the activity of the protein, leading to downstream effects on cellular processes. The exact mechanism of action varies depending on the specific protein target and the cellular context in which it is being studied.
Biochemical and Physiological Effects:
3-ethoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide has been shown to have a variety of biochemical and physiological effects. These effects include inhibition of protein activity, modulation of cellular signaling pathways, and alteration of gene expression. The exact effects depend on the specific protein target and the cellular context in which it is being studied.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-ethoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide in lab experiments is its specificity for a particular protein target. This allows researchers to study the function of specific proteins and their role in various biological processes. However, one limitation of this compound is that it may not be effective in all cellular contexts, and its effects may be influenced by other factors in the cellular environment.

Future Directions

There are many future directions for the use of 3-ethoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide in scientific research. One area of interest is the study of protein-protein interactions in disease states. This compound could be used to identify new drug targets and develop new therapeutics for a variety of diseases. Another area of interest is the development of new methods for delivering this compound to specific cells or tissues, which could enhance its effectiveness and reduce its potential side effects.
Conclusion:
3-ethoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide is a valuable tool for studying protein-protein interactions and the function of specific proteins in various biological processes. Its specificity for a particular protein target makes it a useful compound for scientific research, although its effectiveness may be influenced by other factors in the cellular environment. There are many future directions for the use of this compound in scientific research, including the study of protein-protein interactions in disease states and the development of new methods for delivering the compound to specific cells or tissues.

Synthesis Methods

The synthesis of 3-ethoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide involves the reaction of 6-methyl-2-aminobenzothiazole with ethyl 4-bromobenzoate in the presence of a base. The resulting product is then treated with hydrochloric acid to yield the final compound. This synthesis method has been extensively studied and optimized, and it is widely used in research laboratories.

Scientific Research Applications

3-ethoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide has been used in a variety of scientific research applications. One of the most common uses is in the study of protein-protein interactions. This compound has been shown to bind to a specific protein and inhibit its activity. This makes it a valuable tool for studying the function of proteins and their role in various biological processes.